Cas no 1184998-79-5 (N-(2,4-dimethylphenyl)-2-(4-methylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxamide)

• Product Name: N-(2,4-dimethylphenyl)-2-(4-methylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxamide
• CAS No: 1184998-79-5
• MF: C₂₃H₂₆N₄O₂
• MW: 390.478145122528
• CID: 5389639
• Update Time: 2025-07-09

N-(2,4-dimethylphenyl)-2-(4-methylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-3-(4-methylphenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-ene-8-carboxamide
• N-(2,4-dimethylphenyl)-2-(4-methylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxamide

• Inchi： 1S/C23H26N4O2/c1-15-4-7-18(8-5-15)20-21(28)26-23(25-20)10-12-27(13-11-23)22(29)24-19-9-6-16(2)14-17(19)3/h4-9,14H,10-13H2,1-3H3,(H,24,29)(H,26,28)
• InChI Key： IBNQPSFDTCTZNU-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(NC3=CC=C(C)C=C3C)=O)CC2)N=C(C2=CC=C(C)C=C2)C1=O

Additional information on N-(2,4-dimethylphenyl)-2-(4-methylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxamide

N-(2,4-Dimethylphenyl)-2-(4-Methylphenyl)-3-Oxo-1,4,8-Triazaspiro[4.5]Dec-1-ene-8-Carboxamide: A Comprehensive Overview

N-(2,4-Dimethylphenyl)-2-(4-Methylphenyl)-3-Oxo-1,4,8-Triazaspiro[4.5]Dec-1-ene-8-Carboxamide, with the CAS number 1184998-79-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom. The structure of this compound is notable for its spirocyclic framework and the presence of multiple functional groups, including amide and oxo groups.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, cyclizations, and amide bond formations. Recent advancements in asymmetric synthesis have enabled researchers to explore the enantioselective synthesis of this compound, which is crucial for its potential application in drug development. The spirocyclic core of the molecule is particularly challenging to synthesize due to its rigid structure and the need for precise stereocontrol during the reaction steps.

Recent studies have highlighted the potential of this compound as a modulator of various biological targets. For instance, research published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinase enzymes, which are implicated in various pathological conditions such as cancer and inflammatory diseases. The oxo group within the molecule plays a critical role in its binding affinity to these targets, suggesting that it may serve as a lead compound for developing novel therapeutic agents.

In addition to its enzymatic activity, this compound has also been investigated for its potential anti-inflammatory properties. A study conducted by researchers at the University of California revealed that it significantly reduces inflammation in animal models by modulating key inflammatory pathways. The presence of aromatic substituents on the phenyl rings within the molecule contributes to its lipophilicity and bioavailability, making it an attractive candidate for further preclinical studies.

The structural complexity of this compound also makes it an interesting subject for computational chemistry studies. Using advanced molecular modeling techniques, scientists have been able to predict its binding modes with various protein targets. These insights are invaluable for optimizing the compound's pharmacokinetic properties and improving its efficacy in vivo.

Furthermore, recent advances in green chemistry have led to the development of more sustainable methods for synthesizing this compound. By utilizing biocatalysts and renewable feedstocks, researchers have been able to reduce the environmental impact of its production process while maintaining high yields and purity levels.

In conclusion, N-(2,4-Dimethylphenyl)-2-(4-Methylphenyl)-3-Oxo-1,4,8-Triazaspiro[4.5]Dec-1-ene-8-Carboxamide (CAS No: 1184998-79-5) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique structure and functional groups make it an intriguing target for further research in drug discovery and development.